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For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl phosphate (DEP), also known as diethyl hydrogen phosphate, is an

organophosphorus compound with the chemical formula C4H11O4P.[1][2] It is a dialkyl

phosphate characterized by two ethyl groups attached to a central phosphorus atom.[3][4][5]

This document provides an in-depth overview of the chemical properties and reactivity of

diethyl phosphate, tailored for researchers, scientists, and professionals in drug development.

Diethyl phosphate is a significant metabolite of several organophosphate pesticides and its

presence in urine is often used as a biomarker for exposure.[6][7] While these pesticides are

not highly persistent, they can be more toxic to younger individuals, making even short-term

exposure a concern.[7]

Chemical and Physical Properties
Diethyl phosphate is a colorless oil.[6] It is soluble in water and common organic solvents.[6]

The key quantitative properties of diethyl phosphate are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)

Molecular Formula C4H11O4P [1][2]

Molecular Weight 154.10 g/mol [3]

Boiling Point 80 °C at 0.7 mm Hg [6]

Density 1.29 g/cm³ [8]

Water Solubility 44.1 g/L [5]

pKa (Strongest Acidic) 1.95 [5]

logP 0.41 - 0.45 [5]

Appearance Colorless oil [6]

Reactivity of Diethyl Phosphate
Hydrolysis
The hydrolysis of organophosphates is a critical reaction, both environmentally and biologically.

Diethyl phosphate can undergo hydrolysis, and the rate of this reaction is influenced by pH.[9]

In alkaline conditions, the hydrolysis of similar compounds like p-nitrophenyl diethyl
phosphate has been studied using 31P NMR spectroscopy, revealing second-order kinetics.

[10] The hydrolysis of phosphonates, a related class of compounds, is generally less sensitive

to electronic effects compared to the hydrolysis of carboxylic esters.[9] The cleavage of the P-O

bond is the typical outcome of both acid- and base-catalyzed hydrolysis.[9]
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Phosphorylation Reactions
Diethyl phosphate itself is not typically used as a direct phosphorylating agent. However, its

chlorinated derivative, diethyl chlorophosphate ((C2H5O)2P(O)Cl), is a common reagent for the

phosphorylation of alcohols, converting them into the corresponding diethyl phosphate esters.

[11] This electrophilic compound is prepared by the chlorination of diethyl phosphite.[11] The

reaction of diethyl chlorophosphate with an alcohol proceeds to form the phosphate ester and

hydrochloric acid.[11]
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Reactants
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Diethyl Chlorophosphate
(C2H5O)2P(O)Cl

Diethyl Phosphate Ester
(C2H5O)2P(O)OR

Alcohol
(ROH)

Hydrochloric Acid
(HCl)

Click to download full resolution via product page

Metabolic Significance
In biological systems, diethyl phosphate is a metabolite of various organophosphate

pesticides, such as chlorpyrifos.[3][6] The metabolism of these pesticides often involves

hydrolysis, mediated by enzymes like paraoxonase (PON1), which can inactivate some

organophosphates.[3] Chronic exposure to diethyl phosphate has been shown in animal

studies to potentially lead to thyroid-related hormone disorders.[6][12]
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Experimental Protocols
Synthesis of Diethyl Phosphate
A common method for the preparation of diethyl phosphate involves the use of diethyl

chlorophosphate.[6] One cited synthesis route utilizes benzaldoxime with diethyl

chlorophosphate to form a diethyl benzaldimino phosphate intermediate, which then

decomposes to yield diethyl phosphate and benzonitrile.[6] An alternative, though lower-

yielding, method employs tert-butanol instead of benzaldoxime.[6] Another preparation starts

from phosphorous trichloride and ethanol, followed by treatment with pyridine and CCl4.[6]

Detailed Protocol using Diethyl Chlorophosphate and Benzaldoxime:

Reaction Setup: In a suitable reaction vessel, dissolve benzaldoxime in an appropriate

solvent.

Addition of Diethyl Chlorophosphate: Slowly add diethyl chlorophosphate to the solution

while maintaining a controlled temperature.

Intermediate Formation: Allow the reaction to proceed to form the diethyl benzaldimino

phosphate intermediate.
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Decomposition: Heat the reaction mixture to facilitate the decomposition of the intermediate

into diethyl phosphate and benzonitrile.

Purification: Separate the diethyl phosphate from benzonitrile and other byproducts,

typically through distillation or chromatography.

Analysis of Diethyl Phosphate by GC-MS/MS
The determination of diethyl phosphate in biological samples like urine is crucial for

monitoring exposure to organophosphate pesticides. A sensitive method for this analysis is gas

chromatography-tandem mass spectrometry (GC-MS/MS) with negative ion chemical

ionization.[13]

Experimental Workflow for Urine Analysis:

Sample Preparation: Lyophilize (freeze-dry) the urine sample to concentrate the analytes.

Derivatization: React the dried residue with a derivatizing agent such as pentafluorobenzyl

bromide (PFBBr) to make the diethyl phosphate more volatile and suitable for GC analysis.

GC Separation: Inject the derivatized sample into a gas chromatograph equipped with a

suitable column (e.g., HP-5) to separate the components of the mixture. The oven

temperature is programmed to ensure proper elution.

MS/MS Detection: The separated compounds are then introduced into a tandem mass

spectrometer for detection and quantification using negative ion chemical ionization.[13] This

technique provides high sensitivity and selectivity.[13]

Quantification: Compare the signal of the derivatized diethyl phosphate to that of an

internal standard to accurately determine its concentration in the original urine sample.
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Safety and Handling
Diethyl phosphate is a combustible liquid that can cause severe skin burns and eye damage.

[6] It is harmful if swallowed or in contact with skin.[6] Therefore, appropriate personal

protective equipment, including gloves, protective clothing, and eye/face protection, should be

worn when handling this chemical.[6] Work should be conducted in a well-ventilated area to

avoid breathing vapors or mists.[6] In case of contact, immediate and thorough washing is

required.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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